Cas no 126322-06-3 (6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-)

6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]- structure
126322-06-3 structure
Product Name:6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-
CAS No:126322-06-3
MF:C11H14N2OS
MW:222.306661128998
CID:103462
PubChem ID:14749881
Update Time:2025-04-18

6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-
    • 6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-(9CI)
    • 2-[(2-Methyl-2-propanyl)amino]-1,3-benzothiazol-6-ol
    • 2-(Tert-butylamino)-1,3-benzothiazol-6-ol
    • 126322-06-3
    • Inchi: 1S/C11H14N2OS/c1-11(2,3)13-10-12-8-5-4-7(14)6-9(8)15-10/h4-6,14H,1-3H3,(H,12,13)
    • InChI Key: HVSITAYNLFALSO-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1NC(C)(C)C)O

Computed Properties

  • Exact Mass: 222.08282
  • Monoisotopic Mass: 222.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 45.15
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